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For Researchers, Scientists, and Drug Development Professionals

Abstract
Aviglycine hydrochloride is a potent inhibitor of ethylene biosynthesis in plants. This technical

guide provides an in-depth overview of its chemical properties, mechanism of action, and

applications in research and agriculture. Detailed experimental protocols and quantitative data

are presented to facilitate its use in a laboratory setting. Furthermore, this guide illustrates the

key signaling pathways and experimental workflows using diagrammatic representations.

Chemical and Physical Properties
Aviglycine hydrochloride, specifically the biologically active (S)-trans isomer, is identified by

the CAS number 55720-26-8.[1][2][3][4][5][6] The racemic mixture is assigned the CAS number

67010-42-8. Its chemical formula is C₆H₁₃ClN₂O₃, and it has a molecular weight of 196.63

g/mol .[1][2][3]
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Property Value Reference

CAS Number 55720-26-8 ((S)-trans isomer) [1][2][3][4][5][6]

Chemical Formula C₆H₁₃ClN₂O₃ [1][2][3]

Molecular Weight 196.63 g/mol [1][2][3]

Synonyms
Aminoethoxyvinylglycine

hydrochloride, AVG, ReTain
[3]

Appearance
White to off-white crystalline

powder
[1]

Solubility Soluble in water [7]

Mechanism of Action
Aviglycine hydrochloride's primary mechanism of action is the competitive inhibition of 1-

aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme in the ethylene

biosynthesis pathway.[8] By binding to the active site of ACC synthase, it prevents the

conversion of S-adenosylmethionine (SAM) to ACC, the immediate precursor of ethylene.[8]

This inhibition is potent, with a reported Ki value of 0.2 µM for the enzyme from tomato fruit and

a calculated dissociation constant (Kd) of 10-20 pM for apple ACC synthase.[8][9]

In addition to its effect on ethylene biosynthesis, Aviglycine hydrochloride also inhibits other

pyridoxal phosphate (PLP)-dependent enzymes, notably cystathionine β-lyase and

cystathionine γ-lyase, with Ki values of 1.1 µM and 10.5 µM, respectively.[4][7]

Signaling Pathway
The inhibition of ACC synthase by Aviglycine hydrochloride directly impacts the ethylene

signaling pathway in plants. Ethylene is a gaseous hormone that regulates numerous

physiological processes, including fruit ripening, senescence, and stress responses. The

simplified pathway is as follows: Methionine is converted to SAM, which is then converted to

ACC by ACC synthase. ACC is subsequently oxidized to form ethylene by ACC oxidase.

Ethylene then binds to its receptors, initiating a signal transduction cascade that leads to

various physiological responses.
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Inhibition of the Ethylene Biosynthesis Pathway by Aviglycine Hydrochloride.

Quantitative Data
The inhibitory effects of Aviglycine hydrochloride have been quantified in various studies.

The following tables summarize key inhibition constants and the impact on physiological

parameters.

Enzyme Inhibition Constants
Enzyme Organism

Inhibition Constant
(Ki/Kd)

Reference

ACC Synthase Tomato 0.2 µM (Ki) [9]

ACC Synthase Apple 10-20 pM (Kd) [8]

Cystathionine β-lyase Not Specified 1.1 µM (Ki) [4][7]

Cystathionine γ-lyase Not Specified 10.5 µM (Ki) [4][7]

Effects on Fruit Ripening and Quality
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Fruit Concentration Effect Reference

'Huangguan' Pear 200 mg L⁻¹

Higher firmness and

soluble solids content,

lower ethylene

production rate and

core browning index

after 15 days of

storage.

[10]

'Fortune' Plum Not specified

AVG-treated fruit had

higher firmness at

harvest and during

cold storage.

[11]

'Gala' Apples Not specified

AVG treatments

significantly increased

fruit firmness

compared to the

control.

[12]

Kiwifruit 20, 100, 500 mg a.i./L

Spray applications

resulted in higher fruit

firmness during

postharvest storage.

[13]

Plum (cv. President) 100 and 200 mg/L
Increased fruit

firmness.
[14]

Experimental Protocols
Measurement of ACC Synthase Activity in vitro
This protocol is adapted from established methods for determining ACC synthase activity by

measuring the conversion of SAM to ACC.

Materials:

Plant tissue extract
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Tricine reaction buffer

S-adenosylmethionine (SAM) chloride solution

100 mM HgCl₂ solution

Microcentrifuge tubes

Thermo mixer

Procedure:

Thaw the purified plant tissue extract on ice.

In a microcentrifuge tube, add 150 µL of Tricine reaction buffer and 150 µL of SAM chloride

to 1.5 mL of the extract.

Vortex the mixture briefly.

Incubate the sample in a thermo mixer for 2 hours at 25°C with gentle shaking.

Stop the reaction by adding 200 µL of 100 mM HgCl₂ solution.

The amount of ACC produced can then be quantified using a suitable assay, such as the

method described by Lizada and Yang, which involves the liberation and measurement of

ethylene from ACC.[9]

Measurement of Ethylene Production in Fruit Tissue
This protocol provides a general method for quantifying ethylene production from fruit samples.

Materials:

Fruit samples

Airtight container with a sampling septum

Gas chromatograph (GC) equipped with a flame ionization detector (FID)
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Gas-tight syringe

Procedure:

Place a known weight of fruit tissue into an airtight container of a known volume.

Seal the container and incubate at a constant temperature (e.g., 25°C) for a defined period.

The incubation time will depend on the expected rate of ethylene production.

After incubation, mix the headspace gas within the container.

Using a gas-tight syringe, withdraw a known volume of the headspace gas through the

septum.

Inject the gas sample into the GC for ethylene quantification.

Calculate the ethylene production rate, typically expressed as µL or nL of ethylene per

kilogram of tissue per hour.[15]

Experimental Workflow and Logical Relationships
The application of Aviglycine hydrochloride in a research setting typically follows a structured

workflow to assess its impact on plant physiology. The following diagram illustrates a typical

experimental workflow for evaluating the effect of Aviglycine hydrochloride on fruit ripening.
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Analytical Measurements

Start: Select Plant Material
(e.g., Pre-climacteric Fruit)

Treatment Application:
- Control (Water)

- Aviglycine Hydrochloride (various concentrations)

Incubation Period
(e.g., days to weeks)

Data Collection and Analysis

Measure Ethylene Production
(Gas Chromatography)

Measure Fruit Firmness
(Penetrometer)

Biochemical Assays
(e.g., Soluble Solids, Titratable Acidity)

Gene Expression Analysis
(e.g., qPCR of ACS, ACO)

Conclusion:
Evaluate the effect of Aviglycine Hydrochloride on ripening parameters

Click to download full resolution via product page

A generalized experimental workflow for studying the effects of Aviglycine Hydrochloride.

Conclusion
Aviglycine hydrochloride is a valuable tool for researchers and agricultural professionals

seeking to modulate ethylene biosynthesis. Its well-characterized mechanism of action as a

potent inhibitor of ACC synthase allows for the precise control of ethylene-dependent

processes. The information provided in this technical guide, including quantitative data and

detailed experimental protocols, serves as a comprehensive resource for the effective

application of Aviglycine hydrochloride in scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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